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Compound of Interest

Compound Name: Meconic acid

Cat. No.: B045900

Essential safety and logistical information for the proper handling and disposal of meconic
acid in a laboratory setting.

Meconic acid, a dicarboxylic acid found in certain plants of the poppy family, requires careful
management and disposal to ensure laboratory safety and environmental compliance.[1]
Although it exhibits low toxicity, it can be harmful if ingested in large quantities and may cause
irritation.[2] Furthermore, as an acid, it can react with strong bases and oxidizing agents.[2]
Adherence to proper disposal protocols is crucial for minimizing risks and complying with
hazardous waste regulations.

Hazard and Regulatory Summary

The following table summarizes key hazard information for meconic acid and the primary
regulations governing its disposal.
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Characteristic Information Citation

Physical State Solid [3]

o Low, but can be harmful in
Toxicity N [2]
large quantities.

Irritant to skin, eyes, and
Hazards ) [4]
respiratory tract.

o Reacts with strong bases and
Reactivity o [2]
oxidizing agents.

_ _ Resource Conservation and
Primary Regulation [51[6]
Recovery Act (RCRA)

) May have specific state-level
State Regulations ] [51[7]
requirements.

Step-by-Step Disposal Procedures

The proper disposal of meconic acid involves a series of steps to ensure the safety of
laboratory personnel and compliance with environmental regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Before handling meconic acid, always wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

e Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or
vapors.[8]

e Have an emergency eyewash station and safety shower readily accessible.
2. Waste Identification and Segregation:

» All meconic acid waste, including contaminated materials such as filter paper or disposable
labware, must be treated as hazardous chemical waste.
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e Segregate meconic acid waste from other waste streams to prevent accidental reactions.
Do not mix it with bases or strong oxidizing agents.

3. Containerization and Labeling:

e Collect solid meconic acid waste in a clearly labeled, sealed, and durable container that is
compatible with acidic waste.[9]

e The container label should include:

The words "Hazardous Waste"

[¢]

The name of the chemical: "Meconic Acid"

[e]

[e]

The associated hazards (e.g., "Irritant,” "Acid")

The date the waste was first added to the container.

o

4., Storage:

o Store the sealed waste container in a designated, secure hazardous waste accumulation
area.

e Ensure the storage area is cool, dry, and away from incompatible materials.[8]
5. Disposal:

» Disposal of meconic acid must be conducted through a licensed hazardous waste
management company.

» Do not attempt to neutralize meconic acid with a strong base without proper training and
risk assessment, as this can generate heat and fumes.

» Never dispose of meconic acid down the drain or in the regular trash.[10]

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

meconic acid waste.
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Click to download full resolution via product page
Caption: Workflow for the safe disposal of meconic acid waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and environmental health protocols and the relevant Safety Data Sheet (SDS)
for meconic acid before handling and disposal. Regulations for hazardous waste disposal can
vary by location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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